Cas no 392303-14-9 (N-(5-{(4-bromophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2-(naphthalen-1-yl)acetamide)

• Product Name: N-(5-{(4-bromophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2-(naphthalen-1-yl)acetamide
• CAS No: 392303-14-9
• MF: C₂₁H₁₆BrN₃OS₂
• MW: 470.405241012573
• CID: 6259840
• PubChem ID: 5081843
• Update Time: 2025-05-20

N-(5-{(4-bromophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{(4-bromophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2-(naphthalen-1-yl)acetamide
• AKOS024577411
• F0417-1938
• N-(5-((4-bromobenzyl)thio)-1,3,4-thiadiazol-2-yl)-2-(naphthalen-1-yl)acetamide
• N-[5-[(4-bromophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-2-naphthalen-1-ylacetamide
• Oprea1_684791
• N-(5-{[(4-bromophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-2-(naphthalen-1-yl)acetamide
• 392303-14-9

• Inchi： 1S/C21H16BrN3OS2/c22-17-10-8-14(9-11-17)13-27-21-25-24-20(28-21)23-19(26)12-16-6-3-5-15-4-1-2-7-18(15)16/h1-11H,12-13H2,(H,23,24,26)
• InChI Key： PKMZAKJGPUVHFO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CSC1=NN=C(NC(CC2=CC=CC3C=CC=CC2=3)=O)S1

Computed Properties

• Exact Mass: 468.99182g/mol
• Monoisotopic Mass: 468.99182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 108Ų

Additional information on N-(5-{(4-bromophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2-(naphthalen-1-yl)acetamide

N-(5-{(4-bromophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2-(naphthalen-1-yl)acetamide (CAS No. 392303-14-9): An Overview of a Promising Compound in Medicinal Chemistry

N-(5-{(4-bromophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2-(naphthalen-1-yl)acetamide (CAS No. 392303-14-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties.

The molecular structure of N-(5-{(4-bromophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2-(naphthalen-1-yl)acetamide is characterized by a central 1,3,4-thiadiazole ring substituted with a 4-bromophenylmethylsulfanyl group and a naphthylacetamide moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a subject of extensive research in both academic and industrial settings.

Recent studies have highlighted the potential of N-(5-{(4-bromophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2-(naphthalen-1-yl)acetamide in various therapeutic areas. One notable application is its use as an anticancer agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant cytotoxic activity against several cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action is believed to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its anticancer properties, N-(5-{(4-bromophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2-(naphthalen-1-yl)acetamide has also been investigated for its antimicrobial activity. Studies have demonstrated that this compound possesses potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism underlying this activity is thought to involve the disruption of bacterial cell membranes and the inhibition of essential enzymes involved in cell wall synthesis.

The pharmacokinetic properties of N-(5-{(4-bromophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2-(naphthalen-1-yl)acetamide have also been studied to assess its suitability for therapeutic use. Preliminary data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life in vivo, making it a promising candidate for further development as a drug candidate.

To further explore the potential of N-(5-{(4-bromophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2-(naphthalen-1-yl)acetamide, several research groups have conducted structure-activity relationship (SAR) studies. These studies have identified key structural modifications that can enhance the compound's potency and selectivity. For example, substituting the bromine atom with other halogens or functional groups has been shown to improve the compound's biological activity while reducing potential side effects.

The safety profile of N-(5-{(4-bromophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2-(naphthalen-1-yl)acetamide is another critical aspect being evaluated. Preclinical toxicity studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, N-(5-{(4-bromophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2-(naphthalen-1-y l)acetamide (CAS No. 392303-14-9) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its therapeutic potential.